Cas no 25229-42-9 (2-Butenoic acid,3-cyclohexyl-)

2-Butenoic acid,3-cyclohexyl- structure
2-Butenoic acid,3-cyclohexyl- structure
Product Name:2-Butenoic acid,3-cyclohexyl-
CAS No:25229-42-9
MF:C10H16O2
MW:168.232843399048
CID:254857
PubChem ID:71704
Update Time:2025-04-19

2-Butenoic acid,3-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3-cyclohexyl-
    • (Z)-3-cyclohexylbut-2-enoic acid
    • (2E)-3-cyclohexylbut-2-enoic acid
    • (2Z)-3-cyclohexylbut-2-enoic acid
    • CICROTOIC ACID [WHO-DD]
    • Acide cicrotoique
    • 3-cyclohexyl-but-2-enoic acid
    • AD-106
    • Acide cicrotoique [INN-French]
    • Accroibile;AD 106
    • beta-Methylcyclohexanepropenoic acid
    • .BETA.-METHYLCYCLOHEXANEACRYLIC ACID
    • Cyclohexaneacrylic acid, beta-methyl-
    • WVRIPRILKKOIQL-UHFFFAOYSA-N
    • beta-Methylcyclohexaneacrylic acid
    • Q27283074
    • 25229-42-9
    • AKOS016907312
    • Cicrotoic acid [INN:DCF]
    • Acido cicrotoico [INN-Spanish]
    • CICROTOIC ACID [INN]
    • BRN 2640850
    • Cicrotoinsaeure
    • Acidum cicrotoicum [INN-Latin]
    • CICROTOIC ACID [MI]
    • 2-Butenoic acid, 3-cyclohexyl-
    • UNII-LMP5BMU9EF
    • Cicrotoic Acid
    • Acido cicrotoico
    • Accroibile
    • AD 106
    • Acidum cicrotoicum
    • 3-Cyclohexyl-2-butenoic acid
    • CHEBI:134801
    • DTXSID40865195
    • 3-cyclohexylbut-2-enoic acid
    • LMP5BMU9EF
    • beta-Cyclohexyl-beta-methacrylic acid
    • EINECS 246-739-4
    • NS00050782
    • Inchi: 1S/C10H16O2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,11,12)
    • InChI Key: WVRIPRILKKOIQL-UHFFFAOYSA-N
    • SMILES: OC(C=C(C)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 168.11503
  • Monoisotopic Mass: 168.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Solid powder
  • Density: 0.9812 (rough estimate)
  • Melting Point: 85-86°
  • Boiling Point: 257.18°C (rough estimate)
  • Flash Point: 202.6°C
  • Refractive Index: 1.4578 (estimate)

2-Butenoic acid,3-cyclohexyl- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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